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Cat. No.: B181713

An In-depth Technical Guide to 4-(4-Ethylcyclohexyl)cyclohexanone

Introduction

4-(4-Ethylcyclohexyl)cyclohexanone is a pivotal intermediate compound, primarily
recognized for its role in the synthesis of advanced liquid crystal materials.[1] Its molecular
architecture, featuring a rigid bicyclohexyl core combined with a polar ketone group, imparts
unique properties that are highly desirable for modulating the optical and thermal
characteristics of liquid crystal displays, optical films, and sensors.[1] This guide offers a
comprehensive exploration of the physical and chemical properties of 4-(4-
Ethylcyclohexyl)cyclohexanone, intended for researchers, chemists, and material scientists.
We will delve into its chemical identity, physicochemical properties, synthesis protocols,
analytical characterization, and applications, providing a holistic view grounded in scientific
literature and technical data.

Chemical Identity

Correctly identifying a chemical compound is the foundation of all scientific investigation. The
following identifiers and descriptors apply to 4-(4-Ethylcyclohexyl)cyclohexanone.

e IUPAC Name: 4-(4-Ethylcyclohexyl)cyclohexan-1-one

e Synonyms: [1,1'-Bicyclohexyl]-4-one, 4'-ethyl-; 4'-(Ethyl)[1,1'-bicyclohexyl]-4-one[2]
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e CAS Number: 150763-13-6[1][3]
e Molecular Formula: C14H240[1]
e Molecular Weight: 208.34 g/mol [2]

Physical and Chemical Properties

The physical properties of 4-(4-Ethylcyclohexyl)cyclohexanone are crucial for its handling,
processing, and application. These properties are summarized in the table below.

Property Value Source
Density 0.944 g/cm3 (Predicted) [2]
Boiling Point 299.4 + 8.0 °C (Predicted) [2]
Flash Point 127.273 °C (Predicted) [2]
Polar Surface Area (PSA) 17.1 A2 [2]
LogP (o/w) 4.2 [2]

The chemical nature of the molecule is dominated by two key features: the saturated
bicyclohexyl system and the carbonyl (ketone) group. The bicyclohexyl skeleton provides
rigidity and contributes to the mesogenic (liquid crystal) properties of its derivatives.[1] The
ketone group serves as a reactive handle, allowing for a variety of chemical transformations. It
can undergo reactions such as reduction to form the corresponding alcohol, condensation, or
esterification to generate a wide array of liquid crystal monomers.[1] These subsequent
monomers are then integrated into liquid crystal mixtures to fine-tune their thermal stability and
optical properties.[1]

Synthesis and Manufacturing

The synthesis of 4-(4-Ethylcyclohexyl)cyclohexanone typically involves the oxidation of its
corresponding alcohol precursor, 4-(4-ethylcyclohexyl)cyclohexanol. Modern synthetic methods
prioritize environmentally friendly processes that offer high yields and simple work-ups.
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Green Oxidation Synthesis Workflow

A notable green chemistry approach utilizes hydrogen peroxide as a clean oxidant, with water
being the only byproduct.[4] This method is catalyzed by a tungstate-based system in a

suitable solvent.[4]
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Caption: Green synthesis of 4-(4-Ethylcyclohexyl)cyclohexanone via oxidation.

Experimental Protocol: Catalytic Oxidation

The following protocol is adapted from a patented green synthesis method.[4]

o Catalyst Preparation: In a reaction vessel, mix and stir sodium tungstate dihydrate
(Na2WO0a4-2H20) and phosphotungstic acid.
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e Oxidant Mixture: To the catalyst mixture, slowly add hydrogen peroxide (H202) to form the
active oxidant solution.

» Reactant Addition: Add the starting material, 4-(4-ethylcyclohexyl)cyclohexanol, and the
solvent, N-methylpyrrolidinone (NMP), to the oxidant solution.

e Reaction Execution: Stir the mixture at a controlled temperature. The reaction progress can
be monitored using an appropriate technique like Thin-Layer Chromatography (TLC).

» Work-up and Isolation: Upon completion, the solvent can be removed under reduced
pressure. The resulting crude product is then purified, for instance, by chromatography or
recrystallization, to yield the final 4-(4-Ethylcyclohexyl)cyclohexanone. The recovered
solvent can be dehydrated and reused.[4]

Analytical Characterization

To confirm the identity and purity of synthesized 4-(4-Ethylcyclohexyl)cyclohexanone, a
standard suite of analytical techniques is employed.

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to elucidate
the carbon-hydrogen framework of the molecule, confirming the presence of the ethyl group
and the two cyclohexyl rings.

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify functional groups. A strong
absorption band in the region of 1700-1725 cm~1 is characteristic of the C=0 stretch of the
ketone group.

¢ Mass Spectrometry (MS): MS provides information about the molecular weight and
fragmentation pattern of the compound, confirming the molecular formula C14H240.

Characterization Workflow
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Caption: Standard workflow for analytical characterization.

Applications and Significance

The primary application of 4-(4-Ethylcyclohexyl)cyclohexanone lies in its role as a precursor

for liquid crystal materials.[1]

 Liquid Crystal Monomers: Through chemical modification of its ketone group, it is converted
into various liquid crystal monomers. These monomers are essential components in liquid
crystal mixtures, used to control the electro-optical response, clearing point, and viscosity of

the final display device.[1]
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 Liquid Crystal Polymers: It can be reacted with bifunctional compounds (e.g., diols or
diamines) to synthesize liquid crystal polymers.[1] These polymers exhibit high mechanical
strength, excellent thermal stability, and unique optical properties, making them suitable for
applications in optical films, flexible displays, and advanced sensors.[1]

Safety and Handling

While a specific Material Safety Data Sheet (MSDS) for 4-(4-Ethylcyclohexyl)cyclohexanone
is not readily available in the provided search results, safety precautions can be inferred from
similar ketone-containing compounds like 4-ethylcyclohexanone and cyclohexanone.

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles,
and a lab coat when handling the compound.[5]

¢ Ventilation: Handle in a well-ventilated area or under a chemical fume hood to avoid

inhalation of vapors.[5]

o Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[5] Keep
away from heat, sparks, open flames, and strong oxidizing agents.[5]

e First Aid:

[¢]

Eyes: Immediately rinse with plenty of water for at least 15 minutes.[5]

o

Skin: Wash off immediately with soap and plenty of water.[5]

o

Inhalation: Move to fresh air. If breathing is difficult, give oxygen.[5]

[¢]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[5]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[5]

Conclusion

4-(4-Ethylcyclohexyl)cyclohexanone is a specialized chemical intermediate with significant
value in the field of materials science. Its distinct molecular structure provides a versatile
platform for the synthesis of a new generation of liquid crystal monomers and polymers.
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Understanding its physical properties, chemical reactivity, and synthesis routes is essential for
harnessing its full potential in the development of advanced optical and electronic materials. As
with all chemical compounds, adherence to strict safety protocols is paramount during its
handling and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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